Cas no 2306274-82-6 (5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one)

• Product Name: 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one
• CAS No: 2306274-82-6
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 5271813
• Update Time: 2026-03-09

5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-b]pyridazin-4(1H)-one, 5-fluoro-
• 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one

• Inchi： 1S/C7H5FN2O/c8-5-2-4-10-7(5)6(11)1-3-9-10/h1-4,9H
• InChI Key： BPZAHMKVOGXPOU-UHFFFAOYSA-N
• SMILES： C12=C(F)C=CN1NC=CC2=O

Additional information on 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one

5-Fluoro-1H-Pyrrolo[1,2-b]Pyridazin-4-One: A Comprehensive Overview

The compound 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one, identified by the CAS number 2306274-82-6, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically pyrrolopyridazines, which have gained attention due to their unique structural properties and versatile applications.

Recent studies have highlighted the importance of 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one in drug discovery. Its structure, featuring a fused pyrrole and pyridazine ring system with a fluorine substituent, makes it an ideal candidate for exploring biological activities. The fluorine atom at the 5-position introduces electronic effects that can modulate the compound's reactivity and bioavailability, making it a valuable lead for developing novel therapeutic agents.

The synthesis of 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one involves advanced organic chemistry techniques. Researchers have employed methods such as cyclization reactions and nucleophilic substitutions to construct this complex structure. These synthetic routes not only demonstrate the versatility of heterocyclic chemistry but also pave the way for further modifications to enhance the compound's properties.

In terms of chemical properties, 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one exhibits interesting behavior in both acidic and basic conditions. Its stability under various reaction conditions makes it suitable for use in diverse chemical transformations. Additionally, the compound's fluorescence properties have been explored, revealing potential applications in sensing and imaging technologies.

The application of 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one extends beyond traditional chemistry. Recent research has focused on its role as a building block in materials science, particularly in the development of advanced materials with tailored electronic properties. Its ability to form stable coordination complexes has also opened avenues for catalytic applications.

In conclusion, 5-fluoro-1H-pyrrolo[1,2-b]pyridazin-4-one, with its unique structure and versatile properties, continues to be a subject of intense research interest. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both chemical science and pharmaceutical development.